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Compound of Interest

Compound Name:

1-[2-

(Trimethylsilyl)ethoxycarbonyloxy]

benzotriazole

Cat. No.: B038508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 1-[2-
(Trimethylsilyl)ethoxycarbonyloxy]benzotriazole, a key reagent for the introduction of the 2-

(trimethylsilyl)ethoxycarbonyl (Teoc) protecting group in organic synthesis, particularly in

peptide chemistry. This document provides a comprehensive overview of the synthetic protocol,

including detailed experimental procedures, quantitative data, and a visualization of the

reaction pathway.

Introduction
1-[2-(Trimethylsilyl)ethoxycarbonyloxy]benzotriazole, commonly known as Teoc-OBt, is a

stable, crystalline solid widely employed for the protection of primary and secondary amines.

The Teoc protecting group offers the advantage of stability under a range of reaction conditions

and can be selectively cleaved, making it a valuable tool in multi-step organic synthesis. This

guide is based on the established synthetic methodology.
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The synthesis of 1-[2-(Trimethylsilyl)ethoxycarbonyloxy]benzotriazole proceeds via the

reaction of 2-(trimethylsilyl)ethyl chloroformate with 1-hydroxybenzotriazole (HOBt) in the

presence of a base.

Quantitative Data Summary
Parameter Value Reference

Molecular Formula C₁₂H₁₇N₃O₃Si [1][2]

Molecular Weight 279.37 g/mol [2][3]

Appearance
White to off-white crystalline

solid
[4]

Purity ≥98% [3]

Experimental Protocol
This section provides a detailed methodology for the synthesis of 1-[2-
(Trimethylsilyl)ethoxycarbonyloxy]benzotriazole.

Materials and Reagents:

2-(Trimethylsilyl)ethyl chloroformate

1-Hydroxybenzotriazole (HOBt)

Triethylamine (Et₃N)

Dichloromethane (CH₂Cl₂)

Saturated aqueous potassium hydrogen sulfate (KHSO₄)

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:
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To a solution of 1-hydroxybenzotriazole in dichloromethane, add triethylamine.

Cool the mixture in an ice bath.

Slowly add 2-(trimethylsilyl)ethyl chloroformate to the cooled solution with stirring.

Allow the reaction mixture to warm to room temperature and continue stirring until the

reaction is complete (monitoring by TLC is recommended).

Upon completion, wash the reaction mixture with a saturated aqueous solution of potassium

hydrogen sulfate.

Separate the organic layer and wash it with saturated aqueous sodium chloride (brine).

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude

product.

Purify the crude product by recrystallization to obtain 1-[2-
(Trimethylsilyl)ethoxycarbonyloxy]benzotriazole as a crystalline solid.

Reaction Pathway and Workflow
The synthesis and subsequent use of 1-[2-(Trimethylsilyl)ethoxycarbonyloxy]benzotriazole
for amine protection can be visualized through the following diagrams.
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Caption: Synthesis of Teoc-OBt.
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Caption: Amine protection workflow using Teoc-OBt.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b038508?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/substance/87560905
https://www.tcichemicals.com/MX/en/p/T2590
https://www.tcichemicals.com/MX/en/p/T2590
https://www.scbt.com/p/1-2-trimethylsilyl-ethoxycarbonyloxybenzotriazole-113306-55-1
https://www.tcichemicals.com/IN/en/p/T2590
https://www.tcichemicals.com/IN/en/p/T2590
https://en.highfine.com/news/application-of-trimethylsilylethoxycarbonyl--teoc--protecting-group.html
https://www.benchchem.com/product/b038508#synthesis-of-1-2-trimethylsilyl-ethoxycarbonyloxy-benzotriazole
https://www.benchchem.com/product/b038508#synthesis-of-1-2-trimethylsilyl-ethoxycarbonyloxy-benzotriazole
https://www.benchchem.com/product/b038508#synthesis-of-1-2-trimethylsilyl-ethoxycarbonyloxy-benzotriazole
https://www.benchchem.com/product/b038508#synthesis-of-1-2-trimethylsilyl-ethoxycarbonyloxy-benzotriazole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b038508?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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